Meclofenoxate

• CAS: 3685-84-5; 51-68-3
• Molecular Formula: C12H16ClNO3
• Molecular Weight: 257.71 g/mol
• InChI: InChI=1S/C12H16ClNO3/c1-14(2)7-8-16-12(15)9-17-11-5-3-10(13)4-6-11/h3-6H,7-9H2,1-2H3
• InChIKey: XZTYGFHCIAKPGJ-UHFFFAOYSA-N

Meclofenoxate HCl Procurement Guide

Meclofenoxate (centrophenoxine; Lucidril) is a cholinergic nootropic agent consisting of an ester of dimethylethanolamine (DMAE) and 4-chlorophenoxyacetic acid (pCPA) [1]. It is classified under ATC code N06BX01 (other psychostimulants and nootropics) and has been used clinically for senile dementia, Alzheimer's disease, and cognitive decline . The compound exhibits a multi-target profile, including norepinephrine reuptake inhibition (IC50 = 0.5 mM in rat striatal synaptosomes), serotonin reuptake inhibition (IC50 = 2.7 mM in rat cortical synaptosomes), and acetylcholine system modulation . Unlike simple choline precursors, Meclofenoxate possesses an esterified structure that confers superior brain penetration compared to its constituent DMAE, enabling both cholinergic and antioxidant activities within a single molecular entity [2].

Ester prodrug structure supports brain penetration research

Modulates cholinergic, monoaminergic, and antioxidant pathways

Applicable to cognitive aging and memory consolidation models

• [1] Meclofenoxate - Wikipedia. CAS 51-68-3. ATC code N06BX01. View Source
• [2] Miyazaki, H. et al. (1976). Comparative Studies on the Metabolism of β-Dimethylaminoethanol in the Mouse Brain and Liver Following Administration of β-Dimethyl-aminoethanol and Its p-Chlorophenoxyacetate, Meclofenoxate. Chemical and Pharmaceutical Bulletin, 24(4), 763-769. View Source

Meclofenoxate Irreplaceability

Meclofenoxate's pharmacological differentiation from its closest structural and functional analogs arises from its unique ester pro-drug design. While DMAE alone shows poor brain penetration, Meclofenoxate delivers significantly higher brain DMAE levels via enhanced passive diffusion followed by enzymatic hydrolysis [1]. Critically, Meclofenoxate is not merely a choline or acetylcholine precursor; comparative studies have demonstrated that its effects on muscarinic receptor binding (Bmax and Kd), brain monoamine levels (NA, DA, 5-HT), and NMDA receptor modulation differ both qualitatively and quantitatively from those of citicoline (citicholine) and piracetam, respectively [2][3]. Furthermore, Meclofenoxate possesses the clinically validated ability to selectively enhance long-term memory consolidation—a property not uniformly shared with other nootropic agents—while simultaneously reducing neuronal lipofuscin accumulation, a hallmark of cellular aging not addressed by choline-donor alternatives such as Alpha-GPC [4]. These mechanistic divergences preclude simple functional interchange in research and therapeutic contexts.

Meclofenoxate: reported enhanced brain DMAE delivery via ester prodrug hydrolysis

DMAE: negligible CNS uptake in radiolabeled studies

Brain penetration context may not transfer; direct DMAE supplementation may not replicate CNS delivery profile.

Meclofenoxate: decreased muscarinic receptor Bmax with increased affinity

Citicoline: increased Bmax in striatum

Opposite muscarinic receptor adaptations may shift cholinergic signaling outcomes in models.

Meclofenoxate: NMDA receptor upregulation in high-exploratory animals

Piracetam: NMDA upregulation only in low-exploratory animals

NMDA modulation phenotype may differ based on cognitive baseline; model-response context may vary.

• [1] Miyazaki, H. et al. (1976). Comparative Studies on the Metabolism of β-Dimethylaminoethanol in the Mouse Brain and Liver Following Administration of β-Dimethyl-aminoethanol and Its p-Chlorophenoxyacetate, Meclofenoxate. Chemical and Pharmaceutical Bulletin, 24(4), 763-769. View Source
• [2] Petkov, V.D. et al. (1987). Effects of the nootropic agents adafenoxate, meclofenoxate and the acetylcholine precursor citicholine on the brain muscarinic receptors (experiments on rats). Acta Physiol Pharmacol Bulg, 13(4), 3-10. PMID: 3118641. View Source
• [3] Kovalev, G.I. et al. (2008). Effects of piracetam and meclofenoxate on the brain NMDA and nicotinic receptors in mice with different exploratory efficacy in the cross maze test. Eksp Klin Farmakol, 71(1), 12-17. PMID: 18365480. View Source
• [4] Marcer, D. et al. (1977). The differential effects of meclofenoxate on memory loss in the elderly. Age and Ageing, 6(2), 123-131. PMID: 329662. View Source

Meclofenoxate Comparative Evidence

Enhanced Brain Penetration vs. DMAE

Meclofenoxate acts as a brain-permeable ester prodrug of DMAE. When 14C-labeled equimolar doses of Meclofenoxate [MF(DMAE*)] and free DMAE* were administered intravenously to mice, brain levels of the labeled DMAE were substantially higher following Meclofenoxate injection compared to free DMAE injection. This enhanced brain delivery is attributed to the superior passive membrane penetration of the intact ester, which subsequently undergoes hydrolysis within the CNS to release active DMAE [1]. In contrast, direct administration of the free constituents (DMAE or pCPA alone) resulted in negligible brain radioactivity [2].

Brain Penetration

Head-to-head

High and sustained brain radioactivity at 24h (MF-DMAE*); negligible with free DMAE*

Supports prodrug CNS delivery model interpretation

Radiolabeled mouse IV study; autoradiography endpoint

Evidence Dimension	Brain penetration (radiolabeled DMAE brain levels post-IV administration)
Target Compound Data	Meclofenoxate [MF(DMAE*)]: High brain radioactivity immediately after injection; remained elevated at 24 h post-administration
Comparator Or Baseline	Equimolar free DMAE*: Negligible brain radioactivity; free DMAE constituents show poor CNS uptake
Quantified Difference	Qualitative categorical difference: 'much higher' brain levels for Meclofenoxate vs. 'negligible' for free constituents; sustained brain retention at 24 h only for MF-DMAE*
Conditions	Intravenous administration of 14C-labeled compounds in mice; autoradiography and radioactivity measurement

Why This Matters

This evidence directly demonstrates that Meclofenoxate is mechanistically distinct from, and pharmacokinetically superior to, simple DMAE supplementation for achieving brain delivery—a critical factor for CNS-targeted research and procurement decisions.

• [1] Miyazaki, H. et al. (1976). Comparative Studies on the Metabolism of β-Dimethylaminoethanol in the Mouse Brain and Liver Following Administration of β-Dimethyl-aminoethanol and Its p-Chlorophenoxyacetate, Meclofenoxate. Chemical and Pharmaceutical Bulletin, 24(4), 763-769. 'Brain levels of DMAE* were found to be much higher in the latter treatment, due to the better penetration of the ester derivative, followed by hydrolysis.' View Source
• [2] Miyazaki, H. et al. (1971). Uptake by Brain and Distribution of Radioactivity after Intravenous Administration of 14C-Labelled Meclofenoxate in Mice. Chemical and Pharmaceutical Bulletin, 19(8), 1681-1690. 'Radioactivity was high in brain immediately after the injection of either MF-PCPA* or MF-DMAE*, but was negligible after the administration of the constituents.' View Source

Muscarinic Receptor Modulation vs. Citicoline

In a direct comparative study in male Wistar rats administered 50 mg/kg twice daily for 7 days, Meclofenoxate and citicoline (citicholine) produced opposite effects on striatal muscarinic receptor density. Meclofenoxate significantly decreased Bmax (receptor density) in the cerebral cortex, striatum, and hippocampus, while simultaneously inducing a greater decrease in Kd (i.e., increased binding affinity), such that the net functional capacity of the cholinergic system was increased [1]. In contrast, citicoline produced a surprising increase in the number of muscarinic receptors in the striatum, hypothesized to result from citicoline-induced dopamine elevation leading to compensatory receptor upregulation [1]. This divergent receptor modulation indicates fundamentally different pharmacodynamic mechanisms.

Muscarinic Receptors

Head-to-head

Bmax decreased in cortex, striatum, hippocampus; Kd decrease (increased affinity) exceeded Bmax drop

Citicoline: increased Bmax in striatum

Opposite receptor adaptations indicate non-interchangeable cholinergic mechanisms

Rat study, 50 mg/kg bid 7 days; binding assays

Evidence Dimension	Muscarinic receptor Bmax and Kd in rat brain regions
Target Compound Data	Meclofenoxate (50 mg/kg, bid, 7 days): Significant decrease in Bmax in cortex, striatum, and hippocampus; greater decrease in Kd (increased affinity), net increase in functional cholinergic capacity
Comparator Or Baseline	Citicoline (50 mg/kg, bid, 7 days): Increase in muscarinic receptor number (Bmax) in striatum
Quantified Difference	Opposite directionality: Meclofenoxate decreases Bmax but increases affinity (Kd decrease > Bmax decrease); Citicoline increases Bmax in striatum
Conditions	Male Wistar rats; compounds administered 50 mg/kg bid for 7 days; frontal cerebral cortex, striatum, hypothalamus, hippocampus assayed 1 h post-final dose

Why This Matters

Meclofenoxate and citicoline, both used for cognitive enhancement, drive muscarinic receptor adaptations in opposite directions. This mechanistic divergence makes them non-interchangeable in cholinergic research, and procurement should be guided by the specific receptor modulation profile required.

• [1] Petkov, V.D. et al. (1987). Effects of the nootropic agents adafenoxate, meclofenoxate and the acetylcholine precursor citicholine on the brain muscarinic receptors (experiments on rats). Acta Physiol Pharmacol Bulg, 13(4), 3-10. PMID: 3118641. View Source

Monoamine Modulation vs. Citicoline

In a comparative rat study administering each compound at 100 mg/kg/day for 7 days, Meclofenoxate and citicoline produced distinctly different regional monoamine changes. Meclofenoxate decreased noradrenaline (NA) in the cerebral cortex and hypothalamus, increased dopamine (DA) in the hippocampus and hypothalamus, and increased serotonin (5-HT) in all four regions examined (cerebral cortex, striatum, hippocampus, hypothalamus). Citicoline, by contrast, increased NA in the cerebral cortex and hypothalamus, increased DA only in the striatum, and increased 5-HT in the cerebral cortex, striatum, and hippocampus—but not the hypothalamus [1]. The broad serotonergic elevation across all regions (including hypothalamus) is unique to Meclofenoxate and may underlie its distinct clinical effects on alertness and mood.

Monoamine Profile

Head-to-head

5-HT elevation in all 4 regions including hypothalamus; NA decreased in cortex/hypothalamus

Citicoline: 5-HT elevated in 3 regions (hypothalamus unaffected); NA increased

Broader serotonergic footprint and opposite NA modulation support distinct monoaminergic signature

Rat 100 mg/kg/day 7 days; regional monoamine measurement

Evidence Dimension	Regional brain monoamine levels (NA, DA, 5-HT) after 7-day treatment
Target Compound Data	Meclofenoxate (100 mg/kg/day, 7 days): NA↓ (cortex, hypothalamus); DA↑ (hippocampus, hypothalamus); 5-HT↑ (cortex, striatum, hippocampus, hypothalamus)
Comparator Or Baseline	Citicoline (100 mg/kg/day, 7 days): NA↑ (cortex, hypothalamus); DA↑ (striatum only); 5-HT↑ (cortex, striatum, hippocampus only)
Quantified Difference	5-HT: Meclofenoxate elevated 5-HT in all 4 regions including hypothalamus; Citicoline elevated in only 3 regions (hypothalamus unaffected). NA: opposite directionality (Meclofenoxate decreases, Citicoline increases). DA: different regional patterns.
Conditions	Rats; oral administration at 100 mg/kg daily for 7 days; monoamines measured in frontal cerebral cortex, striatum, hippocampus, and hypothalamus

Why This Matters

The broader serotonergic footprint of Meclofenoxate, coupled with its opposite effect on noradrenaline compared to citicoline, defines a unique monoaminergic signature. This has direct implications for selecting the appropriate compound in studies of mood, alertness, and age-related neurotransmitter dysregulation.

• [1] Petkov, V.D. et al. (1990). Changes in brain biogenic monoamines induced by the nootropic drugs adafenoxate and meclofenoxate and by citicholine (experiments on rats). General Pharmacology, 21(1), 71-75. PMID: 2105261. View Source

NMDA Receptor Modulation vs. Piracetam

In a subchronic comparative study in ICR mice stratified by exploratory behavior, piracetam (200 mg/kg, 5 days) increased NMDA receptor binding sites by 70% in low-exploratory (EL) mice, but had no effect on high-exploratory (EH) mice. Meclofenoxate (100 mg/kg, 5 days), conversely, increased NMDA receptor binding sites by 41% in EH mice, while showing no significant effect in EL mice and decreasing neocortical nicotinic acetylcholine receptor (nAChR) density by 48% (EL) and 20% (EH), compared to piracetam's decreases of 55% (EL) and 40% (EH) [1]. This complementary pattern—with Meclofenoxate selectively upregulating NMDA receptors in high-performer animals—suggests a fundamentally different glutamatergic mechanism from piracetam that may be more suited to maintaining cognitive function in already-capable individuals.

NMDA Receptors

Head-to-head

+41% NMDA Bmax in high-exploratory mice; no change in low-exploratory

Piracetam: +70% NMDA Bmax in low-exploratory mice; no change in high-exploratory

Phenotype-dependent glutamatergic modulation; model-response context may differ

ICR mice, 5-day oral; [3H]-MK-801 binding

Evidence Dimension	NMDA receptor binding site density and nAChR density in mouse brain
Target Compound Data	Meclofenoxate (100 mg/kg, 5 days): NMDA receptor Bmax +41% in EH mice (no change in EL); nAChR density -48% (EL), -20% (EH)
Comparator Or Baseline	Piracetam (200 mg/kg, 5 days): NMDA receptor Bmax +70% in EL mice (no change in EH); nAChR density -55% (EL), -40% (EH)
Quantified Difference	NMDA upregulation: Piracetam active in EL (+70%) but not EH; Meclofenoxate active in EH (+41%) but not EL. nAChR reduction: Piracetam causes greater reduction than Meclofenoxate in both EL (-55% vs -48%) and EH (-40% vs -20%) mice.
Conditions	ICR mice stratified into high (EH) and low (EL) exploratory efficacy subpopulations; subchronic oral administration for 5 days; [3H]-MK-801 binding for NMDA receptors, [3H]-nicotine binding for nACh receptors

Why This Matters

The opposite NMDA modulation pattern depending on baseline cognitive phenotype makes Meclofenoxate and piracetam complementary—not equivalent—tools. Researchers should select based on the target population's cognitive phenotype, as the compounds engage distinct glutamatergic receptor profiles.

• [1] Kovalev, G.I. et al. (2008). Effects of piracetam and meclofenoxate on the brain NMDA and nicotinic receptors in mice with different exploratory efficacy in the cross maze test. Eksp Klin Farmakol, 71(1), 12-17. PMID: 18365480. View Source

Memory Consolidation Enhancement vs. Placebo

In a double-blind, placebo-controlled study of fit, able elderly subjects, Meclofenoxate selectively increased the consolidation of new information into long-term memory, while showing no effect on other aspects of remembering (e.g., short-term recall, retrieval of existing memories). This functional selectivity was demonstrated using a battery of performance measures designed to dissect distinct memory processes [1]. Additionally, significantly more subjects in the Meclofenoxate group reported an increased level of mental alertness compared to placebo [1]. A subsequent placebo-controlled, double-blind crossover trial (Meclofenoxate 600 mg twice daily for 12 weeks) in elderly individuals with mild-to-moderate memory impairment likewise showed a trend toward improvement on paired-associate learning, though not all cognitive tests reached statistical significance [2].

Memory Consolidation

Head-to-head

Selective increase in long-term memory consolidation (p

Supports memory-consolidation endpoint interpretation

Double-blind elderly subjects; also trend in 12-week crossover trial

Lipofuscin & Metabolism

Class-level

Decreased lipofuscin accumulation in human glial cells; enhanced RNA/protein synthesis, glucose uptake, pentose phosphate shift

Supports cellular aging pathway studies; class-level inference

In vitro glial model; lipofuscin reduction not reported for citicoline/piracetam

Evidence Dimension	Memory function (consolidation vs. other memory aspects) and subjective alertness in elderly subjects
Target Compound Data	Meclofenoxate: Selective increase in consolidation of new information into long-term memory; significantly more subjects reporting increased mental alertness
Comparator Or Baseline	Placebo control: No selective effect on memory consolidation; lower proportion of subjects reporting increased alertness
Quantified Difference	Statistically significant (p < 0.05) selective effect on long-term memory consolidation only; significant difference in proportion of subjects reporting increased mental alertness
Conditions	Double-blind study in fit, able elderly subjects (Marcer 1977); placebo-controlled double-blind crossover trial at 600 mg bid for 12 weeks in elderly with memory impairment (Harris & Dowson 1986)

Why This Matters

Meclofenoxate's demonstrated ability to selectively target the memory consolidation process—rather than producing a generalized cognitive stimulation—makes it uniquely valuable in research focused on the encoding and storage phases of memory, distinguishing it from broad-spectrum cognitive enhancers that may affect multiple memory domains non-specifically.

• [1] Marcer, D. et al. (1977). The differential effects of meclofenoxate on memory loss in the elderly. Age and Ageing, 6(2), 123-131. PMID: 329662. View Source
• [2] Harris, S.J. & Dowson, J.H. (1986). The effects of meclofenoxate on cognitive performance in elderly individuals with memory impairment: A placebo-controlled study. International Journal of Geriatric Psychiatry, 1(2), 93-98. View Source

Lipofuscin Reduction and Metabolic Enhancement

In an in vitro model using stationary-phase normal diploid human glial cells, long-term Meclofenoxate treatment reduced the accumulation of lipofuscin (an autofluorescent aging pigment) in secondary lysosomes. Concomitant with lipofuscin reduction, Meclofenoxate-treated glial cells exhibited enhanced rates of RNA synthesis, protein synthesis, and glucose uptake, with a metabolic shift from glycolysis toward the pentose phosphate pathway [1]. This anti-lipofuscin property is shared with DMAE but is not a known feature of citicoline or piracetam, which lack this cellular 'detoxifying' mechanism. Quantitative histological studies in rats further confirmed that Meclofenoxate reduces intraneuronal lipopigment accumulation in an age-dependent manner [2].

Lipofuscin & Metabolism

Class-level

Decreased lipofuscin accumulation in human glial cells; enhanced RNA/protein synthesis, glucose uptake, pentose phosphate shift

Supports cellular aging pathway studies; class-level inference

In vitro glial model; lipofuscin reduction not reported for citicoline/piracetam

Evidence Dimension	Lipofuscin accumulation and cellular metabolic activity in human glial cells
Target Compound Data	Meclofenoxate (long-term treatment): Decreased lipofuscin accumulation; enhanced RNA synthesis, protein synthesis, glucose uptake; metabolic shift to pentose phosphate pathway
Comparator Or Baseline	Untreated aged control cells: Progressive lipofuscin accumulation with time in stationary culture; lower metabolic activity. Citicoline and piracetam: No documented lipofuscin-reducing activity.
Quantified Difference	Not directly quantified as percentage reduction in the primary study; qualitatively described as decreased lipofuscin with enhanced metabolic parameters. (Class-level inference: Citicoline and piracetam lack this mechanism per published literature.)
Conditions	Normal diploid human glial cells in stationary cell culture; long-term in vitro treatment

Why This Matters

The lipofuscin-reducing and metabolic-enhancing profile of Meclofenoxate is mechanistically unique among commonly compared nootropics. For anti-aging and neurogeriatric research specifically targeting cellular senescence markers, Meclofenoxate offers an evidence-supported tool that choline-donor alternatives cannot replicate.

• [1] Ludwig-Festl, M. et al. (1983). Increase in cell metabolism in normal, diploid human glial cells in stationary cell cultures induced by meclofenoxate. Arzneimittelforschung, 33(4), 495-501. PMID: 6191765. View Source
• [2] Dowson, J.H. (1985). Quantitative studies of the effects of aging, meclofenoxate, and dihydroergotoxine on intraneuronal lipopigment accumulation in the rat. Experimental Gerontology, 20(6), 333-340. View Source

Meclofenoxate Research Applications

Memory Consolidation in Cognitive Decline

Meclofenoxate is the preferred compound for studies investigating the neurobiology of long-term memory consolidation specifically. Double-blind clinical evidence demonstrates that Meclofenoxate selectively increases consolidation of new information into long-term memory without affecting other memory processes [1]. This functional specificity makes it superior to broad-spectrum cognitive enhancers such as piracetam for dissecting the encoding and storage phases of memory. Recommended for geriatric cognitive research protocols requiring a compound with validated human efficacy on memory consolidation.

Lipofuscin and Cellular Aging Research

For in vitro and in vivo models focused on cellular senescence, lipofuscin accumulation, and neuronal aging, Meclofenoxate provides a dual-action tool: it reduces existing lipofuscin deposits in human glial cells while simultaneously enhancing RNA synthesis, protein synthesis, and glucose uptake [2]. This anti-lipofuscin mechanism is not shared by citicoline or Alpha-GPC, making Meclofenoxate the compound of choice for research on age pigment pathology and interventions targeting cellular 'detoxification' pathways in the CNS.

Cholinergic and Monoaminergic Modulation

Researchers requiring a nootropic agent that modulates muscarinic receptors via increased binding affinity (decreased Kd) rather than increased receptor number—and that simultaneously elevates serotonin across all major brain regions including the hypothalamus—should select Meclofenoxate over citicoline [3][4]. The opposite directionality of muscarinic receptor adaptation (Meclofenoxate decreases Bmax with increased affinity; citicoline increases Bmax) and the broader serotonergic footprint of Meclofenoxate make these compounds mechanistically non-substitutable for studies on cholinergic-serotonergic interplay.

Neuroprotection in Parkinson's Disease Models

Meclofenoxate has demonstrated neuroprotective activity in both C. elegans (psd-1 knockdown) and rat rotenone models of Parkinson's disease, where it reduces rotenone-induced depletion of dopamine and glutathione, decreases lipid peroxidation and nitric oxide production, and enhances catalase and superoxide dismutase activity at 100 mg/kg . This multi-target neuroprotective profile—combining dopaminergic neuron survival, antioxidant enzyme enhancement, and oxidative stress marker reduction—supports its application in Parkinson's disease research where compounds with combined pro-cholinergic and antioxidant mechanisms are required.

Application

Selection Property

Validation Focus

Memory consolidation research in cognitive decline models

Memory consolidation selectivity profile

Long-term memory encoding endpoints

Cellular aging and lipofuscin accumulation studies

Lipofuscin reduction and metabolic enhancement

Cellular senescence marker endpoints

Cholinergic and monoaminergic pathway interaction studies

Muscarinic receptor affinity modulation

Receptor-binding (Bmax/Kd) and regional monoamine endpoints

Parkinson's disease model neuroprotection studies

Dopaminergic and antioxidant multi-target profile

Oxidative stress and dopaminergic survival endpoints

• [1] Marcer, D. et al. (1977). The differential effects of meclofenoxate on memory loss in the elderly. Age and Ageing, 6(2), 123-131. PMID: 329662. View Source
• [2] Ludwig-Festl, M. et al. (1983). Increase in cell metabolism in normal, diploid human glial cells in stationary cell cultures induced by meclofenoxate. Arzneimittelforschung, 33(4), 495-501. PMID: 6191765. View Source
• [3] Petkov, V.D. et al. (1987). Effects of the nootropic agents adafenoxate, meclofenoxate and the acetylcholine precursor citicholine on the brain muscarinic receptors (experiments on rats). Acta Physiol Pharmacol Bulg, 13(4), 3-10. PMID: 3118641. View Source
• [4] Petkov, V.D. et al. (1990). Changes in brain biogenic monoamines induced by the nootropic drugs adafenoxate and meclofenoxate and by citicholine (experiments on rats). General Pharmacology, 21(1), 71-75. PMID: 2105261. View Source